3-(1H-benzimidazol-1-yl)propanoic acid dihydrochloride

• IUPAC Name: 3-(benzimidazol-1-yl)propanoic acid;dihydrochloride
• InChI: InChI=1S/C10H10N2O2.2ClH/c13-10(14)5-6-12-7-11-8-3-1-2-4-9(8)12;;/h1-4,7H,5-6H2,(H,13,14);2*1H
• InChI Key: IYFRIQKHGDWLFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CCC(=O)O.Cl.Cl
• Molecular Formula: C10H12Cl2N2O2
• Molecular Weight: 263.12 g/mol
• CAS No.: 1559062-01-9

Description

3-(1H-benzimidazol-1-yl)propanoic acid dihydrochloride, also known as BIPA, is a chemical compound that has been subject to extensive scientific research due to its potential applications in various fields. BIPA is a white crystalline powder that is soluble in water and has a molecular weight of 271.17 g/mol. In

Scientific Research Applications

Synthesis Applications

3-(2-Formyl-1H-benzimidazol-1-yl)propanoic acid, a closely related compound, plays a key role in novel synthetic pathways. It has been used in a one-pot reaction with amines and alkyl isocyanides via the Ugi 4-center-3-component condensation, leading to the creation of benzimidazole-fused 1,4-diazepine-5-ones in moderate to excellent yields (Ghandi, Zarezadeh, & Taheri, 2011). This demonstrates its utility in diversifying benzimidazole derivatives through efficient synthetic strategies.

Antimicrobial Activity

Benzimidazole derivatives, including those related to 3-(1H-benzimidazol-1-yl)propanoic acid dihydrochloride, exhibit significant antimicrobial properties. Specifically, the synthesis of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives has shown potent activity against Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus, highlighting the potential of benzimidazole derivatives in developing new antimicrobial agents (Salahuddin, Shaharyar, Mazumder, & Abdullah, 2017).

Molecular Structure Analysis

The structural characterization of 1,2-bis-(1H-benzimidazol-2-yl)-ethane dihydrochloride, which shares a structural motif with this compound, has been thoroughly investigated. X-ray diffraction analysis has provided insight into its crystal structure, supporting the understanding of molecular arrangements and potential interactions in solid states (Tavman & Sayil, 2013).

Immunotropic Activity

Research on (benzimidazolyl-2-thio)acetic acid derivatives containing thietane cycles has explored their immunotropic properties. These compounds, developed from structures related to this compound, demonstrate the potential for benzimidazole derivatives in modulating immune responses, indicating their relevance in designing new immunotherapeutic agents (Khaliullin, Alekhin, Klen, Ryabchinskaya, Kataev, & Bogdanova, 2004).